- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Loline alkaloids and derivatives
Loline alkaloids and their derivatives represent a diverse group of nitrogen-containing compounds found in various species of *Elytrigia* (formerly *Agropyron*) and related grasses. These alkaloids are known for their potent biological activities, including effects on the central nervous system. They exhibit a range of pharmacological properties such as anticonvulsant, analgesic, and neuroprotective actions. The primary loline alkaloid, loline itself, is characterized by its structural features that include a pyrrolizidine ring fused to an indole nucleus, giving it unique biological properties.
Structurally, loline derivatives can vary significantly, ranging from simple modifications of the nitrogen atoms to complex ring systems incorporating additional functional groups. These variations not only enhance their chemical diversity but also broaden their potential applications in medicinal chemistry and pharmacology. Research into these compounds is ongoing, with a focus on developing new therapeutic agents for conditions such as epilepsy, pain management, and neurodegenerative disorders.
The extraction and isolation of loline alkaloids from grasses pose significant challenges due to their low concentrations and structural complexity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial for their identification and characterization. The development of methods to efficiently produce these compounds in the laboratory is an area of active research, aiming to facilitate their use in drug discovery and clinical applications.
-
Dihydroxyacetone: A Key Intermediate in Chemical Biopharmaceutical SynthesisDihydroxyacetone: A Key Intermediate in Chemical Biopharmaceutical Synthesis Dihydroxyacetone (DHA) is a three-carbon sugar derivative that plays a crucial role in various biochemical pathways and has found significant applications in chemical biopharmaceutical synthesis. This molecule serves as an essential precursor in the biosynthesis of lipids, carbohydrates, and other biomolecules, making it...
-
Crystal Structure Optimization and Solubility Enhancement of 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride: A New Lead in Chemical BiopharmaceuticalsCrystal Structure Optimization and Solubility Enhancement of 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride: A New Lead in Chemical Biopharmaceuticals Introduction to the Compound The compound 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride (hereafter referred to as "the compound") represents a novel entity in the field of...
-
Pyridine-3-Carbonitrile Based Chemical Biopharmaceuticals: Novel Approaches and ApplicationsPyridine-3-Carbonitrile Based Chemical Biopharmaceuticals: Novel Approaches and Applications Introduction to Pyridine-3-Carbonitrile Based Compounds Pyridine-3-carbonitrile derivatives have emerged as a promising class of chemical biopharmaceuticals due to their unique structural features and versatile pharmacological properties. These compounds, characterized by the presence of a cyano group at...
-
Dihydropyridine-Based Compounds in Pharmaceutical Applications: Synthesis, Mechanism of Action and Therapeutic PotentialDihydropyridine-Based Compounds in Pharmaceutical Applications: Synthesis, Mechanism of Action and Therapeutic Potential Dihydropyridine-based compounds have emerged as a significant class of molecules with diverse applications in pharmaceuticals and biomedicine. These compounds are characterized by their unique chemical structure, which combines the features of pyridine derivatives and...
-
Biopharmaceutical Applications and Implications of Zirconium(IV) Oxide in Drug Delivery SystemsBiopharmaceutical Applications and Implications of Zirconium(IV) Oxide in Drug Delivery Systems Zirconium(IV) oxide, also known as zirconia, has emerged as a promising material in the field of biopharmaceuticals due to its unique chemical and physical properties. Its applications span various drug delivery systems, including controlled release formulations, bioadhesives, and biomedical coatings....
Recommended products
-
-
-
-
3-Bromo-1H-pyrazole Cas No: 1174132-74-1 -
-
N-(4-Nitrobenzyl)benzamide Cas No: 34907-24-9